Cas no 1701620-38-3 (tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate)

• Product Name: tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate
• CAS No: 1701620-38-3
• MF: C₁₅H₂₁BrFNO₃
• MW: 362.234547376633
• MDL: MFCD29047401
• CID: 4611690
• PubChem ID: 106508967
• Update Time: 2025-10-19

tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[(3-bromo-4-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
• Carbamic acid, N-[3-(3-bromo-4-fluorophenyl)-2-(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate

• MDL： MFCD29047401
• Inchi： 1S/C15H21BrFNO3/c1-15(2,3)21-14(20)18-8-11(9-19)6-10-4-5-13(17)12(16)7-10/h4-5,7,11,19H,6,8-9H2,1-3H3,(H,18,20)
• InChI Key： GRWQQOXMFZJRNQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(CO)CC1=CC=C(F)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate

Introduction to Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 1701620-38-3)

Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1701620-38-3, represents a sophisticated derivative of carbamate, featuring a tert-butyl group and a substituted aromatic ring system, which together contribute to its distinctive chemical and pharmacological profile.

The molecular structure of Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate incorporates several key functional groups that are of particular interest in drug design. The presence of a 3-bromo-4-fluorophenyl moiety suggests potential interactions with biological targets such as enzymes and receptors, while the hydroxypropyl side chain adds hydrophilicity, influencing solubility and bioavailability. The tert-butyl carbamate moiety is known for its stability and ability to modulate reactivity, making this compound a valuable candidate for further investigation in synthetic chemistry and drug development.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and have been explored as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The specific substitution pattern in Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate positions it as a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The aromatic ring system, particularly the 3-bromo-4-fluorophenyl group, is a common feature in many bioactive molecules and has been shown to interact with proteins involved in critical biological pathways. This structural motif suggests that Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate may possess properties that make it useful in treating a variety of diseases, including those related to inflammation, cancer, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of small molecules like Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate to biological targets with high accuracy. These tools have been instrumental in identifying potential lead compounds for drug discovery programs. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and prioritize those with the greatest therapeutic potential.

The synthesis of Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions, directed ortho-metalation (DoM), and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the desired framework. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

In addition to its pharmaceutical applications, Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate may find utility in other areas such as materials science and agrochemicals. The presence of both hydrophobic and hydrophilic groups makes it a versatile building block for designing polymers and surfactants with tailored properties. Furthermore, its structural features could be exploited to develop novel pesticides or herbicides that target specific biological pathways in plants or pests.

The regulatory landscape for new chemical entities like Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate is stringent but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety, efficacy, and quality before approving new drugs or chemicals for use. This ensures that only compounds with demonstrated benefits outweigh potential risks are brought to market. Researchers must navigate these requirements carefully to bring their innovations from bench to market successfully.

Future research directions for Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate may include exploring its mechanism of action at a molecular level, optimizing its synthesis for scalability, and conducting preclinical studies to evaluate its therapeutic potential. Advances in high-throughput screening technologies will likely accelerate the discovery process by allowing rapid testing against large panels of biological targets. Additionally, collaborations between academic institutions, pharmaceutical companies, and biotech firms will be crucial in translating laboratory findings into viable therapeutic options.

The impact of computational biology on drug discovery cannot be overstated. By integrating data from genomics, proteomics, and metabolomics with computational models, researchers can gain deeper insights into how compounds like Tert-butyl N-{2-(3-bromo-4-fluorophenyl)methyl-3-hydroxypropyl}carbamate interact with biological systems. This holistic approach has already led to the identification of novel drug candidates that might have been overlooked using traditional methods alone.

In conclusion,Tert-butyl N-{2-(3-bromo-4-fluorophenyllmethyl)-hydroxypropy]carbarnatc (CAS No 1701620 38 8) represents an exciting opportunity for innovation i pharmaceutical chemistry Its unique structure suggests multiple applications i medicine agriculture nd materials science While challenges remain i synthesis nd regulatory approval ongoing research promises t bring new insights nd breakthroughs t this promising compound